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Compound of Interest

Compound Name: 4-N-Butylanisole-2,3,5,6-d4

Cat. No.: B15141237 Get Quote

An In-depth Technical Guide to 4-n-Butylanisole-d4

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 4-n-Butylanisole-2,3,5,6-d4, a deuterated analog of 4-n-butylanisole. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical analysis who utilize isotopically labeled compounds.

Chemical Identity and Physical Properties
4-n-Butylanisole-d4 is a stable, isotopically labeled compound where four hydrogen atoms on

the phenyl ring have been replaced by deuterium atoms. This labeling is particularly useful in

metabolic studies, as a tracer, or as an internal standard in mass spectrometry-based

quantitative analysis, offering a distinct mass shift from its unlabeled counterpart.

Table 1: Physical and Chemical Properties of 4-n-Butylanisole-2,3,5,6-d4
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Property Value Citation

Chemical Name 4-n-Butylanisole-2,3,5,6-d4 [1][2]

Synonyms
1-Butyl-4-methoxybenzene-d4,

1-(4-Methoxyphenyl)butane-d4
[2]

CAS Number 1219804-78-0 [1][2][3]

Molecular Formula C₁₁H₁₂D₄O [1][3]

Alternate Formula CH₃CH₂CH₂CH₂C₆D₄OCH₃ [2]

Molecular Weight 168.27 g/mol [1][2][3]

Isotopic Enrichment ≥98 atom % D [2]

Appearance
Not specified, likely a liquid at

room temperature.

Storage Conditions Store at room temperature. [2]

Stability

Stable under recommended

storage conditions. Re-

analysis for chemical purity is

recommended after three

years.

[2]

Shipping Non-hazardous for transport. [2]

Structural Information
The structural identity of 4-n-Butylanisole-d4 is defined by its unique arrangement of atoms and

isotopic labels.

Table 2: Structural Identifiers for 4-n-Butylanisole-2,3,5,6-d4
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Identifier Value Citation

SMILES
CCCCC1=C([2H])C([2H])=C(C

([2H])=C1[2H])OC
[3]

InChI Key (unlabeled)
MCUPBIBNSTXCPQ-

UHFFFAOYSA-N

Experimental Protocols & Methodologies
While specific experimental protocols for the synthesis and analysis of 4-n-Butylanisole-d4 are

not extensively published, methodologies can be inferred from standard organic chemistry

practices and analysis of related compounds.

Proposed Synthesis Pathway
A plausible synthetic route for 4-n-Butylanisole-2,3,5,6-d4 could involve a Suzuki coupling

reaction. This common cross-coupling method is well-suited for creating carbon-carbon bonds.

The proposed workflow starts with a deuterated aryl halide and couples it with an alkylborane.

Starting Materials

Reaction

Catalyst/Base

Product

4-Bromoanisole-2,3,5,6-d4

Suzuki Coupling

n-Butylboronic acid

4-n-Butylanisole-d4

Pd(PPh₃)₄
(Palladium Catalyst)

Catalyst

Na₂CO₃

(Base)

Base
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Click to download full resolution via product page

Caption: Proposed Suzuki coupling synthesis for 4-n-Butylanisole-d4.

Methodology:

Preparation: 4-Bromoanisole-2,3,5,6-d4 is dissolved in a suitable solvent such as toluene.

Reagents: n-Butylboronic acid, an aqueous solution of sodium carbonate (Na₂CO₃), and a

palladium catalyst like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are added to the

reaction mixture.

Reaction: The mixture is heated under an inert atmosphere (e.g., nitrogen or argon) to the

reflux temperature of the solvent and stirred for several hours until the reaction is complete,

as monitored by TLC or GC-MS.

Workup and Purification: The reaction mixture is cooled, and the organic layer is separated,

washed with water and brine, and then dried over anhydrous sodium sulfate. The solvent is

removed under reduced pressure, and the crude product is purified by column

chromatography to yield pure 4-n-Butylanisole-d4.

Analytical Characterization
The identity, purity, and isotopic enrichment of 4-n-Butylanisole-d4 are typically confirmed using

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the structural integrity of the molecule and the

position of the deuterium labels.

Experimental Workflow for NMR Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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